Cas no 87500-74-1 ((2S,3S)-2-(2Z)-2-(2-Amino-4-thiazolyl)-2-(1-carboxy-1-methylethoxy)iminoacetylamino-3-(sulfoamino)butanoic Acid)

• Product Name: (2S,3S)-2-(2Z)-2-(2-Amino-4-thiazolyl)-2-(1-carboxy-1-methylethoxy)iminoacetylamino-3-(sulfoamino)butanoic Acid
• CAS No: 87500-74-1
• MF: C₁₃H₁₉N₅O₉S₂
• MW: 453.448060274124
• CID: 823993
• PubChem ID: 9576950
• Update Time: 2024-10-26

(2S,3S)-2-(2Z)-2-(2-Amino-4-thiazolyl)-2-(1-carboxy-1-methylethoxy)iminoacetylamino-3-(sulfoamino)butanoic Acid Chemical and Physical Properties

Names and Identifiers

• Open Ring Aztreonam
• (2S,3S)-2-[[(2Z)-2-(2-Amino-4-thiazolyl)-2-[(1-carboxy-1-methylethoxy)imino]acetyl]amino]-3-(sulfoam
• (2S,3S)-2-[[(2Z)-2-(2-Amino-4-thiazolyl)-2-[(1-carboxy-1-methylethoxy)imino]acetyl]amino]-3-(sulfoamino)butanoic Acid
• (2S,3S)-2-{[(2Z)-2-(2-Amino-1,3-thiazol-4-yl)-2-{[(2-carboxy-2-pr opanyl)oxy]imino}acetyl]amino}-3-(sulfoamino)butanoic acid
• OPEN RING AZTREONAM, USP STANDARD
• (2S,3S)-2-{(Z)-2-[2-Aminothiazol-4-yl]-2-[2-carboxypropan-2-yloxyimino]acetamido}-3-(sulfoamino)butanoic acid
• Landiolol impurity R
• Ammonia trannan open loop impurity
• (2S,3S)-2-[[(2Z)-2-(2-Amino-4-thiazolyl)-2-[(1-carboxy-1-methylethoxy)imino]acetyl]amino]-3-(sulfoamino)butanoic acid (ACI)
• Butanoic acid, 2-[[(2-amino-4-thiazolyl)[(1-carboxy-1-methylethoxy)imino]acetyl]amino]-3-(sulfoamino)-, [S-[R*,R*-(Z)]]- (ZCI)
• Butanoic acid, 2-[[(2Z)-(2-amino-4-thiazolyl)[(1-carboxy-1-methylethoxy)imino]acetyl]amino]-3-(sulfoamino)-, (2S,3S)- (9CI)
• SQ 26992
• Butanoic acid, 2-(((2-amino-4-thiazolyl)((1-carboxy-1-methylethoxy)imino)acetyl)amino)-3-(sulfoamino)-, (S-(R*,R*-(Z)))-
• Aztreonam Impurity A
• OPEN RING AZTREONAM [USP-RS]
• sq-26992
• (2S,3S)-2-((Z)-2-(2-AMINOTHIAZOL-4-YL)-2-(2-CARBOXYPROPAN-2-YLOXYIMINO)ACETAMIDO(-3-(SULFOAMINO)BUTANOIC ACID
• OPEN RING AZTREONAM (USP-RS)
• (2S,3S)-2-(((2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-(((2-carboxypropan-2-yl)oxy)imino)acetyl)amino)-3-(sulfoamino)butanoic acid
• 87500-74-1
• SQ 26,992
• 7O397SYG7R
• UNII-7O397SYG7R
• (2S,3S)-2-{[(2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-{[(2-carboxypropan-2-yl)oxy]imino}acetyl]amino}-3-(sulfoamino)butanoic acid
• 2-[[(2-amino-1,3-thiazol-4-yl)-[[(1S,2S)-1-carboxy-2-(sulfoamino)propyl]carbamoyl]methylidene]amino]oxy-2-methyl-propanoic acid
• SQ-26,992
• BUTANOIC ACID, 2-(((2Z)-2-(2-AMINO-4-THIAZOLYL)-2-((1-CARBOXY-1-METHYLETHOXY)IMINO)ACETYL)AMINO)-3-(SULFOAMINO)-, (2S,3S)-
• OPEN-RING AZTREONAM
• BUTANOIC ACID, 2-(((2Z)-(2-AMINO-4-THIAZOLYL)((1-CARBOXY-1-METHYLETHOXY)IMINO)ACETYL)AMINO)-3-(SULFOAMINO)-, (2S,3S)-
• CHEBI:62665
• (2S,3S)-2-[[(2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-(2-carboxypropan-2-yloxyimino)acetyl]amino]-3-(sulfoamino)butanoic acid
• (2S,3S)-2-(2Z)-2-(2-Amino-4-thiazolyl)-2-(1-carboxy-1-methylethoxy)iminoacetylamino-3-(sulfoamino)butanoic Acid

• Inchi： 1S/C13H19N5O9S2/c1-5(18-29(24,25)26)7(10(20)21)16-9(19)8(6-4-28-12(14)15-6)17-27-13(2,3)11(22)23/h4-5,7,18H,1-3H3,(H2,14,15)(H,16,19)(H,20,21)(H,22,23)(H,24,25,26)/b17-8-/t5-,7-/m0/s1
• InChI Key： IBLNMEMSULYOOK-VEHQQRBSSA-N
• SMILES： C(/C1N=C(N)SC=1)(=N\OC(C)(C)C(=O)O)\C(=O)N[C@H](C(=O)O)[C@H](C)NS(O)(=O)=O

Computed Properties

• Exact Mass: 453.062
• Monoisotopic Mass: 453.062
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 29
• Rotatable Bond Count: 10
• Complexity: 780
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 267A^2
• XLogP3: -0.5

Experimental Properties

• Density: 1.76
• Melting Point: NA
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.689

(2S,3S)-2-(2Z)-2-(2-Amino-4-thiazolyl)-2-(1-carboxy-1-methylethoxy)iminoacetylamino-3-(sulfoamino)butanoic Acid Security Information

• Hazard Statement： CAUTION: May irritate eyes, skin
• Hazardous Material transportation number：NONH for all modes of transport
• Safety Instruction： CAUT